Cas no 1250748-07-2 (5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid
• CAS No: 1250748-07-2
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 5920780
• PubChem ID: 61397469
• Update Time: 2025-07-01

5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Isoxazolecarboxylic acid, 5-[(1-methylethoxy)methyl]-
• 5-(Isopropoxymethyl)isoxazole-3-carboxylic acid
• 5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid
• EN300-1858630
• AKOS010657210
• CS-0291040
• 5-[(propan-2-yloxy)methyl]-1,2-oxazole-3-carboxylic acid
• 1250748-07-2

• Inchi： 1S/C8H11NO4/c1-5(2)12-4-6-3-7(8(10)11)9-13-6/h3,5H,4H2,1-2H3,(H,10,11)
• InChI Key： CZWPNCPDFITETR-UHFFFAOYSA-N
• SMILES： O1C(COC(C)C)=CC(C(O)=O)=N1

Computed Properties

• Exact Mass: 185.06880783g/mol
• Monoisotopic Mass: 185.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.230±0.06 g/cm3(Predicted)
• Boiling Point: 331.2±32.0 °C(Predicted)
• pka: 3.40±0.10(Predicted)

Additional information on 5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid

Introduction to 5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid (CAS No. 1250748-07-2)

5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1250748-07-2, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic carboxylic acid derivative has garnered attention due to its structural versatility and potential applications in drug development. The compound features a 1,2-oxazole core, a motif well-documented for its role in medicinal chemistry, alongside an ester-like functionality at the 3-position and an alkoxy-methyl substituent at the 5-position. Such structural attributes make it a promising candidate for further exploration in synthetic methodologies and pharmacological investigations.

The 1,2-oxazole ring is a prominent scaffold in natural products and pharmaceuticals, known for its stability and ability to engage in hydrogen bonding interactions. This moiety is often incorporated into bioactive molecules due to its capacity to modulate electronic properties and influence molecular recognition processes. In 5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid, the presence of a carboxylic acid group at the 3-position introduces reactivity that can be exploited for derivatization purposes, enabling the synthesis of more complex pharmacophores. The propan-2-yloxy substituent further enhances the compound's synthetic utility by providing a flexible side chain that can be modified through various chemical transformations.

Recent advancements in drug discovery have highlighted the importance of heterocyclic compounds as lead structures for therapeutic agents. The 1,2-oxazole scaffold, in particular, has been extensively studied for its role in antimicrobial, anti-inflammatory, and anticancer applications. Researchers have demonstrated that modifications to this core structure can significantly alter biological activity, making it a cornerstone in medicinal chemistry research. The compound 5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid represents an intriguing derivative that could serve as a building block for novel therapeutics. Its unique combination of functional groups positions it as a valuable intermediate in the synthesis of more complex molecules designed to interact with biological targets.

In the context of modern synthetic organic chemistry, the preparation of 5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid exemplifies the intersection of classical heterocyclic chemistry with contemporary methodologies. The synthesis typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. Key steps often include cyclization reactions to form the 1,2-oxazole ring, followed by functional group transformations such as esterification or alkoxylation to introduce the desired substituents. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable routes to this compound, aligning with global efforts to minimize environmental impact.

The pharmacological potential of 5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid has been explored through both computational modeling and experimental screening. Computational studies have suggested that modifications to the alkoxy-methyl group could enhance binding affinity to specific biological targets, while experimental assays have provided insights into its interactions with enzymes and receptors. These findings underscore the importance of structure-based drug design approaches in optimizing lead compounds like this one. Further research is warranted to fully elucidate its therapeutic profile and identify potential applications in human health.

From a biochemical perspective, the compound's ability to participate in various metabolic pathways makes it a candidate for investigation as a prodrug or bioavailability enhancer. The presence of both polar (carboxylic acid) and non-polar (alkoxy-methyl) regions suggests that it may exhibit favorable solubility characteristics across different biological compartments. Such properties are critical for drug delivery systems where membrane permeability and cellular uptake are key considerations. Additionally, the 1,2-oxazole core's stability under physiological conditions ensures that it can serve as a reliable scaffold throughout drug development processes.

The broader significance of 5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid lies in its contribution to the expanding library of heterocyclic compounds available for medicinal chemists. As drug discovery continues to evolve toward more targeted and personalized therapies, innovative molecular architectures like this one will play an increasingly vital role. The compound's versatility as both a synthetic intermediate and a potential therapeutic agent positions it at the forefront of current research efforts. Future studies may explore its derivatives as well as novel synthetic routes that leverage cutting-edge technologies such as flow chemistry or photoredox catalysis.

In conclusion,5-(propan-2-yloxy)methyl-1,2-oxazole-3-carboxylic acid (CAS No. 1250748-07) is a multifaceted compound with significant implications for pharmaceutical research and development. Its unique structural features—combining an electron-deficient 1,2 oxazole ring, a reactive carboxylic acid moiety,and an alkoxy-methyl substituent—make it an attractive candidate for further exploration.* By integrating traditional synthetic strategies with modern methodologies, researchers can unlock new possibilities for creating advanced therapeutics.* As our understanding of biological systems grows,* so too does*the need*for innovative chemical tools like this one.* Continued investigation into *this* compound*holds promise*for advancing both academic knowledge*and industrial applications*in*the field*of medicinal chemistry.*